Ethyl Cyclohexyl-difluoroacetate
Description
Ethyl Cyclohexyl-difluoroacetate (ECDFA) is a fluorinated ester characterized by a cyclohexyl group substituted with difluoroacetate functionality. This compound features a hydroxyl group on the cyclohexane ring, which may influence its reactivity and solubility.
Fluorinated esters like ECDFA are critical intermediates in pharmaceuticals, agrochemicals, and materials science due to their enhanced metabolic stability and lipophilicity compared to non-fluorinated analogs.
Properties
Molecular Formula |
C10H16F2O2 |
|---|---|
Molecular Weight |
206.23 g/mol |
IUPAC Name |
ethyl 2-cyclohexyl-2,2-difluoroacetate |
InChI |
InChI=1S/C10H16F2O2/c1-2-14-9(13)10(11,12)8-6-4-3-5-7-8/h8H,2-7H2,1H3 |
InChI Key |
OFPPWXANCLSJPQ-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C(C1CCCCC1)(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table compares ECDFA with key structural analogs:
Key Observations :
- In contrast, 4,4-difluorocyclohexyl derivatives (e.g., CAS 178312-47-5) exhibit higher symmetry, which may enhance crystallinity and thermal stability .
- Reactivity : Ethyl Iododifluoroacetate (CAS 7648-30-8) contains an iodine atom, making it highly reactive in nucleophilic substitutions or cross-coupling reactions compared to cyclohexyl analogs .
- Molecular Weight : Simpler analogs like Ethyl Difluoroacetate (CAS 454-31-9) have lower molecular weights, favoring volatility and ease of purification .
Physicochemical Properties
- Solubility : Cyclohexyl-containing derivatives (e.g., CAS 92207-61-9) are less water-soluble due to their bulky hydrophobic groups. Fluorination generally increases lipid solubility, enhancing membrane permeability in bioactive applications.
- Stability : The hydroxyl group in CAS 92207-61-9 may render it prone to oxidation or hydrolysis, contributing to its discontinued status. In contrast, fully fluorinated cyclohexyl esters (e.g., CAS 178312-47-5) are more chemically inert .
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